Methyl 2-(piperidin-3-yl)acetate
Overview
Description
“Methyl 2-(piperidin-3-yl)acetate” is a chemical compound with the molecular formula C8H15NO2 . It is a derivative of piperidine, which is a six-membered ring containing one nitrogen atom and five carbon atoms .
Synthesis Analysis
The synthesis of piperidine derivatives, including “Methyl 2-(piperidin-3-yl)acetate”, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives . Specific methods of piperidine synthesis have been widely studied and published .Molecular Structure Analysis
The molecular structure of “Methyl 2-(piperidin-3-yl)acetate” consists of a piperidine ring attached to a methyl acetate group . The InChI code for this compound is 1S/C8H15NO2.ClH/c1-11-8(10)5-7-3-2-4-9-6-7;/h7,9H,2-6H2,1H3;1H .Chemical Reactions Analysis
Piperidine derivatives, including “Methyl 2-(piperidin-3-yl)acetate”, are involved in a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Physical And Chemical Properties Analysis
“Methyl 2-(piperidin-3-yl)acetate” is a solid compound . It has a molecular weight of 193.67 . The compound should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Anticancer Applications
Piperidine derivatives are being utilized as anticancer agents . They show a wide variety of biological activities and are a vital fundament in the production of drugs .
Antiviral Applications
Piperidine derivatives also have applications as antiviral agents . They are used in the synthesis of various drugs to combat viral infections .
Antimalarial Applications
Piperidine derivatives are used in the development of antimalarial drugs . They have shown effectiveness in combating malaria .
Antimicrobial and Antifungal Applications
Piperidine derivatives are utilized as antimicrobial and antifungal agents . They have shown effectiveness in inhibiting the growth of various microorganisms .
Antihypertension Applications
Piperidine derivatives are used in the development of antihypertension drugs . They help in controlling high blood pressure .
Analgesic and Anti-inflammatory Applications
Piperidine derivatives are utilized as analgesic and anti-inflammatory agents . They help in relieving pain and reducing inflammation .
Anti-Alzheimer Applications
Piperidine derivatives are used in the development of drugs for Alzheimer’s disease . They have shown potential in combating this neurodegenerative disease .
Antipsychotic and Anticoagulant Applications
Piperidine derivatives are utilized as antipsychotic and anticoagulant agents . They are used in the treatment of various psychiatric disorders and in preventing blood clots .
Safety and Hazards
“Methyl 2-(piperidin-3-yl)acetate” is classified under the GHS07 hazard class . It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding inhalation, ingestion, and contact with skin and eyes .
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “Methyl 2-(piperidin-3-yl)acetate”, is an important task of modern organic chemistry . Future research may focus on discovering and biologically evaluating potential drugs containing the piperidine moiety .
Mechanism of Action
Target of Action
Methyl 2-(piperidin-3-yl)acetate is a derivative of piperidine . Piperidine derivatives are known to have a wide range of biological activities and are present in more than twenty classes of pharmaceuticals . .
Mode of Action
Piperidine derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Piperidine derivatives have been reported to regulate several crucial signaling pathways essential for the establishment of various conditions such as cancers .
Result of Action
Piperidine derivatives are known to have a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .
properties
IUPAC Name |
methyl 2-piperidin-3-ylacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-11-8(10)5-7-3-2-4-9-6-7/h7,9H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDBQVCNGVFMIMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1CCCNC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(piperidin-3-yl)acetate | |
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